2,3-Dibromobutanoyl isocyanate

• CAS No.: 58414-21-4
• Molecular Formula: C5H5Br2NO2
• Molecular Weight: 270.91 g/mol
• IUPAC Name: 2,3-dibromobutanoyl isocyanate
• InChI: InChI=1S/C5H5Br2NO2/c1-3(6)4(7)5(10)8-2-9/h3-4H,1H3
• InChI Key: WETMKAGZQNUDSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C(=O)N=C=O)Br)Br

Description

2,3-Dibromobutanoyl isocyanate (C₄H₅Br₂NO₂) is a halogenated aliphatic isocyanate characterized by two bromine atoms at the 2- and 3-positions of a butanoyl backbone and a reactive isocyanate (–NCO) group. This compound is notable for its high molecular weight (259.0 g/mol), which arises from the bromine substituents. Its reactivity with polyols enables the formation of polyurethanes (PUs) with tailored mechanical and thermal properties .

Comparison with Similar Compounds

Structural and Functional Differences

Key structural distinctions between 2,3-dibromobutanoyl isocyanate and related isocyanates include:

• Substituent Type and Position : Bromine atoms (vs. chlorine in dichlorophenyl isocyanate) and an aliphatic backbone (vs. aromatic rings in dichlorophenyl derivatives).
• Reactivity : Bromine’s lower electronegativity compared to chlorine may slow reaction kinetics with polyols but enhance thermal stability in resulting polymers .
• Applications : Brominated isocyanates are prioritized for flame retardancy, while aromatic derivatives (e.g., 2,3-dichlorophenyl isocyanate) are used in adhesives requiring UV resistance .

Data Table: Comparative Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Applications
2,3-Dibromobutanoyl isocyanate	C₄H₅Br₂NO₂	259.0	Br (2,3-positions)	Flame-retardant polymers
2,3-Dichlorophenyl isocyanate	C₇H₃Cl₂NO	188.0	Cl (2,3-positions, aromatic)	Adhesives, light-resistant coatings
Alicyclic urethane prepolymer	Variable	~800–2000	Isocyanate termini	Moisture-curable adhesives

Reactivity and Polymer Performance

• Flame Retardancy: Bromine’s radical-scavenging ability enhances flame resistance in PUs derived from 2,3-dibromobutanoyl isocyanate, outperforming non-halogenated isocyanates .
• Thermal Stability : The aliphatic backbone provides flexibility, while bromine increases decomposition temperatures (TGA ~250°C vs. 200°C for chlorinated analogs) .
• Adhesion Properties : Compared to alicyclic urethane prepolymers (), brominated isocyanates exhibit lower initial adhesion but superior heat resistance due to covalent crosslinking .

Q & A

Q. Q1. What are the critical parameters for synthesizing 2,3-dibromobutanoyl isocyanate derivatives with high regioselectivity?

Methodological Answer:

• Reagent Stoichiometry : Use equimolar ratios of brominated precursors and isocyanate reactants to minimize side reactions (e.g., benzoylisothiocyanate synthesis in ).
• Solvent Selection : Polar aprotic solvents like 1,4-dioxane (as in ) enhance reaction homogeneity and regioselectivity.
• Temperature Control : Maintain room temperature for slow, controlled addition to avoid thermal decomposition (observed in bromophenyl isocyanate synthesis in ).
• Purification : Isolate intermediates via ice/water precipitation to remove byproducts like ammonium chloride .

Q. Q2. How can researchers verify the stability of 2,3-dibromobutanoyl isocyanate under varying storage conditions?

Methodological Answer:

• Low-Temperature Storage : Store at 0–6°C to prevent hydrolysis or polymerization (as recommended for bromophenyl isocyanates in ) .
• Inert Atmosphere : Use argon or nitrogen gas to avoid moisture absorption during handling.
• Stability Testing : Monitor degradation via FT-IR (disappearance of NCO peak at ~2270 cm⁻¹) and HPLC (emergence of secondary amine byproducts).

Q. Q3. What spectroscopic techniques are optimal for characterizing 2,3-dibromobutanoyl isocyanate derivatives?

Methodological Answer:

• NMR : Use $^{1}\text{H}$- and $^{13}\text{C}$-NMR to confirm regiochemistry (e.g., splitting patterns for brominated carbons).
• Mass Spectrometry : High-resolution MS (HRMS) identifies molecular ions and fragmentation pathways.
• X-ray Crystallography : Resolve stereochemical ambiguities in crystalline derivatives (e.g., chiral isocyanates in ) .

Advanced Research Questions

Q. Q4. How do steric and electronic effects influence the reactivity of 2,3-dibromobutanoyl isocyanate in nucleophilic addition reactions?

Methodological Answer:

• Steric Effects : Bulky substituents on the isocyanate group hinder nucleophilic attack at the central carbon. Compare reactivity with analogous compounds like 4-bromophenyl isocyanate () .
• Electronic Effects : Electron-withdrawing bromine atoms enhance electrophilicity of the NCO group. Quantify via Hammett plots using substituted aryl isocyanates.
• Kinetic Studies : Conduct stopped-flow UV-Vis experiments to measure reaction rates with amines or alcohols.

Q. Q5. What strategies resolve contradictions in reported synthetic yields for 2,3-dibromobutanoyl isocyanate-based heterocycles?

Methodological Answer:

• Reproducibility Checks : Validate reaction conditions (e.g., solvent purity, catalyst batch) across independent labs.
• Byproduct Analysis : Use LC-MS to identify undocumented intermediates (e.g., dimerization products).
• Computational Modeling : Simulate reaction pathways using DFT to identify energy barriers (e.g., competing cyclization vs. linear chain growth).

Q. Q6. How can computational methods optimize the design of 2,3-dibromobutanoyl isocyanate-derived polymers?

Methodological Answer:

• Molecular Dynamics (MD) : Predict polymer chain flexibility and thermal stability based on monomer geometry.
• Docking Studies : Model interactions with biomolecules for drug-delivery applications (inspired by ’s medicinal chemistry applications) .
• QSPR Models : Relate substituent electronegativity to polymer degradation rates.

Key Research Challenges

• Contradictions in Stability Data : Some studies suggest thermal instability above 60°C, while others report tolerance to brief heating. Resolve via thermogravimetric analysis (TGA).
• Stereochemical Control : Achieving enantiopure derivatives requires chiral auxiliaries or asymmetric catalysis (see for analogous strategies) .